Cas no 139656-59-0 (Benzoxazole, 7-(1,1-dimethylethyl)-2,5-dimethyl-)

• Product Name: Benzoxazole, 7-(1,1-dimethylethyl)-2,5-dimethyl-
• CAS No: 139656-59-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1277930
• Update Time: 2024-08-03

Benzoxazole, 7-(1,1-dimethylethyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 7-(1,1-dimethylethyl)-2,5-dimethyl-

• Inchi： 1S/C13H17NO/c1-8-6-10(13(3,4)5)12-11(7-8)14-9(2)15-12/h6-7H,1-5H3
• InChI Key： WDXLJLJBXNTNAP-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C)(C)C)C=C(C)C=C2N=C1C

Computed Properties

• Exact Mass: 203.13111

Experimental Properties

• Density: 1.022±0.06 g/cm3(Predicted)
• Boiling Point: 277.6±9.0 °C(Predicted)
• PSA: 26.03
• pka: 3.85±0.30(Predicted)